1-Cyclopropylimidazolidine-2,4,5-trione
Overview
Description
1-Cyclopropylimidazolidine-2,4,5-trione is a specialty product for proteomics research . Its molecular formula is C6H6N2O3 and its molecular weight is 154.123 .
Synthesis Analysis
Imidazolidine-2,4,5-trione can be synthesized by reacting oxalyl chloride and the corresponding ureas . Another method involves the oxidation of glycoluril with potassium persulfate . The reaction conditions are mild enough for the inclusion of a variety of functional groups .Molecular Structure Analysis
The structure of the imidazole skeleton in imidazolidine-2,4,5-trione is not an envelope structure, all the atoms are in one plane . The molecular structure of 1- (2,6-diisopropyl-phenyl)-3- [ (1 R )-1- (6-fluoro-1,3-benzothiazol-2-yl)ethyl]-imidazolidine-2,4,5-trione was determined by single-crystal X-ray diffraction .Chemical Reactions Analysis
Imidazolidine-2,4,5-trione is a useful intermediate which can be used to synthesize imidazo[1,2-a]pyridines, -pyrazines, -pyrimidines, and some other nitrogen-bridgehead fused heterocycles . The bonds formed in the reaction are highlighted by being red colored throughout the review and the standard numbering of imidazoles is used in the description of disconnections .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Cyclopropylimidazolidine-2,4,5-trione include its molecular formula C6H6N2O3 and its molecular weight 154.123 .Scientific Research Applications
Proteomics Research
1-Cyclopropylimidazolidine-2,4,5-trione: is utilized in proteomics, which is the large-scale study of proteins. Proteins are vital parts of living organisms, with many functions. The compound is used as a specialty product in proteomics research due to its unique properties .
Environmental Chemistry
1-Cyclopropylimidazolidine-2,4,5-trione: might be used in environmental chemistry to study the degradation of similar compounds or to develop methods for the removal of hazardous substances from the environment.
Each of these applications leverages the unique chemical structure and properties of 1-Cyclopropylimidazolidine-2,4,5-trione to advance scientific knowledge and technological development in various fields of research. It’s important to note that this compound is for research use only and not intended for diagnostic or therapeutic use .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-cyclopropylimidazolidine-2,4,5-trione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c9-4-5(10)8(3-1-2-3)6(11)7-4/h3H,1-2H2,(H,7,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYTBKDLRJZNFLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)C(=O)NC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90427868 |
Source
|
| Record name | 1-cyclopropylimidazolidine-2,4,5-trione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90427868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropylimidazolidine-2,4,5-trione | |
CAS RN |
40408-46-6 |
Source
|
| Record name | 1-cyclopropylimidazolidine-2,4,5-trione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90427868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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